LM10

• CAS No.: 1316695-35-8
• Product Name: LM10
• Molecular Formula: C11H8FN5
• Molecular Weight: 229.22
• IUPAC Name: 6-fluoro-3-[(E)-2-(2H-tetrazol-5-yl)ethenyl]-1H-indole
• Standard InChI: InChI=1S/C11H8FN5/c12-8-2-3-9-7(6-13-10(9)5-8)1-4-11-14-16-17-15-11/h1-6,13H,(H,14,15,16,17)/b4-1+
• Standard InChIKey: JDBSZVDIUIRSDG-DAFODLJHSA-N
• SMILES: C1=CC2=C(C=C1F)NC=C2C=CC3=NNN=N3
• Appearance: Solid powder
• Description: LM10 is a selective tryptophan 2,3-dioxygenase (TDO) inhibitor (IC50 values are 0.62 and 2 μM for human and mouse TDO, respectively). LM10 exhibits selectivity for TDO over IDO, MAO-A, MAO-B, and a panel of receptors and transporters. LM10 reduces growth of TDO-expressing P815 mastocytoma tumors in mice.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: LM10; LM 10; LM-10.
• Reference: 1: Lang ZF, Shen JJ, Cai S, Zhang J, He J, Li SP. Expression, characterization, and site-directed mutation of a multiple herbicide-resistant acetohydroxyacid synthase (rAHAS) from Pseudomonas sp. Lm10. Curr Microbiol. 2011 Aug;63(2):145-50. doi: 10.1007/s00284-011-9953-x. PubMed PMID: 21638043.
• PubChem Compound: 135743630
• Last Modified: Nov 11 2021